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Compound of Interest

Compound Name: m-PEG5-CH2COOH

Cat. No.: B1676793 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of m-PEG5-CH2COOH, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedural guidelines is critical for ensuring personnel safety

and environmental compliance.

Hazard Assessment and Key Data
While m-PEG5-CH2COOH is shipped as a non-hazardous chemical, it must be handled with

care and disposed of as chemical waste.[1] It is not a substance that should be discarded in

regular trash or flushed down the sanitary sewer.[2] A Safety Data Sheet (SDS) for a similar

compound indicates it is not classified as a hazardous substance or mixture.[2]

The following table summarizes key data relevant to the handling and disposal of m-PEG5-
CH2COOH.
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Parameter Data

Chemical Name 2,5,8,11,14-pentaoxahexadecan-16-oic acid

CAS Number 16024-66-1

Molecular Formula C11H22O7

Hazard Summary Not classified as a hazardous substance.[2]

Primary Disposal Route Licensed chemical waste contractor.

Incompatible Materials Strong oxidizing agents.[2]

Experimental Protocol: Step-by-Step Disposal
Procedures
This protocol outlines the required steps for the safe disposal of m-PEG5-CH2COOH from a

laboratory setting. The overriding principle is that a disposal plan should be in place before any

work begins.[3]

1. Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles.[2]

Hand Protection: Wear chemical-resistant, impervious gloves.[2]

General: Handle in a well-ventilated area to avoid inhalation of any dust or vapors.[2]

2. Waste Segregation and Collection

Designate a Waste Stream: All waste m-PEG5-CH2COOH, whether in solid or solution form,

must be treated as chemical waste.

Use Appropriate Containers: Collect all waste in a designated, compatible, and clearly

labeled chemical waste container. The label must include the full chemical name ("m-PEG5-
CH2COOH") and indicate that it is non-hazardous waste.
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Avoid Mixing: Do not mix m-PEG5-CH2COOH waste with other waste streams, particularly

strong oxidizers.

3. Spill Management

Ensure the area is well-ventilated.[2]

Absorb the spill using an inert, non-combustible material (e.g., vermiculite, dry sand, earth).

[2]

Carefully sweep or scoop the absorbed material into the designated chemical waste

container.[2]

Clean the affected surface thoroughly.

Crucially, do not flush the spill or cleanup materials to the sewer.[2]

4. Disposal of Empty Containers

A chemical container is not considered "empty" until it has been properly rinsed.

Triple Rinse: Rinse the empty container three times with a suitable solvent (e.g., water or

another solvent in which the compound is soluble).

Collect Rinsate: The rinsate from all three rinses must be collected and disposed of as

chemical waste in your designated m-PEG5-CH2COOH waste container.[4]

Final Container Disposal: Once triple-rinsed and dry, deface or remove the original label. The

clean container can then be disposed of with regular laboratory glassware or solid waste,

according to your institution's policies.

5. Final Disposal

Consult EHS: The final and most critical step is to contact your institution's Environmental

Health & Safety (EHS) office.

Professional Disposal: Arrange for the collected chemical waste to be picked up by a

licensed waste disposal contractor. Disposal of this product and its solutions must comply
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with all local, regional, and national environmental protection and waste disposal legislation.

[5][6]

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical workflow for making decisions regarding the

disposal of m-PEG5-CH2COOH.
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Disposal Decision Workflow for m-PEG5-CH2COOH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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